Cas no 1334499-99-8 (Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate)

• Product Name: Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate
• CAS No: 1334499-99-8
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• MDL: MFCD20231460
• CID: 1024745
• PubChem ID: 54758754
• Update Time: 2025-11-02

Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-(phenylsulfonyl)azetidine-3-carboxylate
• methyl 1-(benzenesulfonyl)azetidine-3-carboxylate
• DTXSID10716509
• 1334499-99-8
• AKOS015888543
• MFCD20231460
• A888093
• SB50755
• BS-25652
• CS-0209003
• Methyl1-(phenylsulfonyl)azetidine-3-carboxylate
• Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate

• MDL： MFCD20231460
• Inchi： 1S/C11H13NO4S/c1-16-11(13)9-7-12(8-9)17(14,15)10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3
• InChI Key： RJQDUKAKDSLZDL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1CC(C(=O)OC)C1)(=O)=O

Computed Properties

• Exact Mass: 255.05700
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 382.2±52.0 °C at 760 mmHg
• Flash Point: 314.5±32.9 °C
• PSA: 72.06000
• LogP: 1.49880

Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate

Comprehensive Guide to Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate (CAS No. 1334499-99-8)

Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate (CAS No. 1334499-99-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as Methyl azetidine-3-carboxylate benzenesulfonyl derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring an azetidine ring and a benzenesulfonyl group, makes it a valuable building block in medicinal chemistry.

The growing interest in azetidine-containing compounds is driven by their potential applications in drug discovery. Researchers are particularly focused on small-ring heterocycles like Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate due to their ability to improve pharmacokinetic properties in drug candidates. This compound is frequently searched in relation to pharmaceutical intermediates, sulfonamide derivatives, and nitrogen-containing heterocycles, reflecting its relevance in modern synthetic chemistry.

One of the most common questions about Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate revolves around its synthetic utility. The compound serves as a precursor for bioactive molecules targeting various therapeutic areas. Its ester functionality and sulfonamide group provide versatile handles for further chemical modifications, making it a popular choice for researchers exploring structure-activity relationships in drug design.

Recent advancements in organocatalysis and green chemistry have highlighted the importance of compounds like Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate. The pharmaceutical industry is particularly interested in developing more efficient synthetic routes for such nitrogen heterocycles, as they often serve as privileged scaffolds in medicinal chemistry. This aligns with current trends toward sustainable synthesis and atom-economical processes.

The physical and chemical properties of Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate make it suitable for various applications. Its moderate polarity and good solubility in common organic solvents facilitate its use in diverse reaction conditions. Researchers frequently investigate its stability profile and reactivity patterns, especially in the context of ring-opening reactions and nucleophilic substitutions.

In the context of drug discovery, Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate has shown promise as a building block for kinase inhibitors and GPCR modulators. The azetidine moiety is particularly valuable for introducing conformational constraints in drug molecules, potentially improving their target selectivity and metabolic stability. These characteristics explain why searches for azetidine derivatives in drug design have increased significantly in recent years.

The market for specialty chemical intermediates like Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate continues to expand, driven by growing demand from the pharmaceutical sector. Manufacturers are focusing on developing scalable synthetic methods to meet the needs of research institutions and drug development companies. Quality control parameters such as purity specifications and analytical methods for this compound are frequently discussed topics among chemical professionals.

From a safety perspective, proper handling procedures for Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, researchers should employ appropriate personal protective equipment when working with this chemical. The compound's material safety data and storage recommendations are important considerations for laboratory personnel.

Future research directions for Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's versatility makes it suitable for emerging areas of chemical biology, particularly in the development of targeted protein degraders. These applications align with current trends in precision medicine and next-generation therapeutics.

In conclusion, Methyl 1-(benzenesulfonyl)azetidine-3-carboxylate (CAS No. 1334499-99-8) represents an important class of pharmaceutical intermediates with wide-ranging applications in drug discovery. Its unique structural features and synthetic versatility continue to make it a valuable tool for medicinal chemists. As research into constrained heterocycles advances, this compound is likely to maintain its significance in the development of novel therapeutic agents.